Solid-State Supramolecular Architecture: Unsubstituted Parent vs. Halo-Substituted Analogs
The unsubstituted parent compound (E)-2-(2-benzylidenehydrazinylidene)quinoxaline crystallizes with two molecules in the asymmetric unit (Z′ = 2). Its supramolecular architecture is governed exclusively by strong intermolecular N–H···N(pyrazine) hydrogen bonds and π–π stacking, without any C–H···halogen supplementary interactions. In contrast, the six halogenated analogs (2-Cl, 3-Cl, 4-Cl, 2-Br, 3-Br, 4-Br) introduce C–H···Cl/Br contacts that significantly modify the packing topology. The 3-Cl and 3-Br compounds are isomorphous, as are the 4-Cl and 4-Br pairs, but none are isomorphous with the unsubstituted parent [1]. This means the unsubstituted scaffold provides a unique crystal form that is not reproducible by any halogenated derivative.
| Evidence Dimension | Crystal packing architecture and isomorphism |
|---|---|
| Target Compound Data | Z′ = 2; N–H···N(pyrazine) dominant; no C–H···halogen interactions |
| Comparator Or Baseline | 6 halo analogs (2-Cl, 3-Cl, 4-Cl, 2-Br, 3-Br, 4-Br); all exhibit C–H···Cl/Br supplementary interactions; 3-Cl/3-Br isomorphous pair; 4-Cl/4-Br isomorphous pair |
| Quantified Difference | None of the six halogenated analogs are isomorphous with the unsubstituted parent; distinct packing topology for unsubstituted vs. all six halogenated derivatives |
| Conditions | Single-crystal X-ray diffraction at 120 K; Acta Crystallogr C. 2013 |
Why This Matters
For solid-form screening, co-crystal design, and polymorph patenting, the unsubstituted parent exhibits a unique crystal lattice not obtainable from any halogenated analog, making it the essential reference polymorph.
- [1] Gomes, L. R., Low, J. N., Wardell, J. L., & Pinheiro, A. C. (2013). Comparison of the structure of (E)-2-(2-benzylidenehydrazinylidene)quinoxaline with those of its chloro- and bromobenzylidene analogues. Acta Crystallographica Section C, 69(Pt 8), 920–926. https://doi.org/10.1107/S0108270113015370 View Source
